Cas no 2357108-27-9 (2-Bromopyrazolo[1,5-a]pyrimidin-5(4H)-one)

• Product Name: 2-Bromopyrazolo[1,5-a]pyrimidin-5(4H)-one
• CAS No: 2357108-27-9
• MF: C₆H₄BrN₃O
• MW: 214.019459724426
• CID: 5041896
• PubChem ID: 137288249
• Update Time: 2026-02-28

2-Bromopyrazolo[1,5-a]pyrimidin-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromopyrazolo[1,5-a]pyrimidin-5(4H)-one
• 2-Bromopyrazolo[1,5-a]pyrimidin-5-ol
• 2-Bromopyrazolo[1,5-a]pyrimidin-5(1H)-one
• 2357108-27-9
• 2-bromo-4H-pyrazolo[1,5-a]pyrimidin-5-one
• SCHEMBL23998481
• D80367
• MFCD31699410
• CS-0163156
• SCHEMBL25792657
• DB-423104
• BS-45569

• Inchi： 1S/C6H4BrN3O/c7-4-3-5-8-6(11)1-2-10(5)9-4/h1-3H,(H,8,11)
• InChI Key： ZNXFQNIJBUXCQG-UHFFFAOYSA-N
• SMILES： BrC1C=C2NC(C=CN2N=1)=O

Computed Properties

• Exact Mass: 212.95377g/mol
• Monoisotopic Mass: 212.95377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.9

Additional information on 2-Bromopyrazolo[1,5-a]pyrimidin-5(4H)-one

Research Brief on 2-Bromopyrazolo[1,5-a]pyrimidin-5(4H)-one (CAS: 2357108-27-9) in Chemical Biology and Pharmaceutical Applications

2-Bromopyrazolo[1,5-a]pyrimidin-5(4H)-one (CAS: 2357108-27-9) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique pyrazolopyrimidine scaffold makes it a promising candidate for the development of kinase inhibitors and other targeted therapies.

Recent studies have highlighted the synthetic utility of 2-Bromopyrazolo[1,5-a]pyrimidin-5(4H)-one as a key intermediate in the preparation of more complex molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, which show promise for treating B-cell malignancies. The bromine substituent at the 2-position allows for further functionalization via cross-coupling reactions, enabling the rapid generation of diverse compound libraries for structure-activity relationship studies.

From a biological perspective, research has uncovered several interesting properties of this compound class. A 2024 study published in ACS Chemical Biology revealed that derivatives of 2-Bromopyrazolo[1,5-a]pyrimidin-5(4H)-one exhibit selective inhibition of certain protein kinases involved in inflammatory pathways. The compound's ability to modulate these pathways suggests potential applications in autoimmune diseases and chronic inflammation conditions. Molecular docking studies indicate that the bromine atom plays a crucial role in binding to the ATP pocket of target kinases.

In terms of pharmaceutical development, several research groups have reported progress in optimizing the physicochemical properties of 2-Bromopyrazolo[1,5-a]pyrimidin-5(4H)-one derivatives. A recent patent application (WO2023124567) describes modified versions with improved solubility and metabolic stability while maintaining potent biological activity. These modifications address previous challenges in drug-like properties that had limited the clinical translation of earlier compounds in this series.

The safety profile of 2-Bromopyrazolo[1,5-a]pyrimidin-5(4H)-one has been investigated in preliminary toxicology studies. While the parent compound shows acceptable in vitro safety margins, researchers emphasize the need for careful evaluation of individual derivatives due to potential off-target effects. Current research efforts are focused on identifying structural modifications that can enhance selectivity and reduce toxicity, as reported in a 2024 review article in Expert Opinion on Drug Discovery.

Looking forward, the field is exploring several promising directions for this compound class. These include combination therapies with existing anticancer agents, development of PROTACs (proteolysis targeting chimeras) utilizing the pyrazolopyrimidine scaffold, and investigation of its potential in neurological disorders. The unique chemical properties of 2-Bromopyrazolo[1,5-a]pyrimidin-5(4H)-one continue to make it a valuable building block for medicinal chemistry programs across multiple therapeutic areas.